Cas no 2168410-12-4 (N-(2,2-difluoroethyl)-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-(2,2-difluoroethyl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2168410-12-4
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 6547083
• PubChem ID: 165523807
• Update Time: 2025-06-09

N-(2,2-difluoroethyl)-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-difluoroethyl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• 2168410-12-4
• EN300-1273752

• Inchi： 1S/C11H14F2N2/c1-15-5-4-8-6-9(2-3-10(8)15)14-7-11(12)13/h2-3,6,11,14H,4-5,7H2,1H3
• InChI Key： KPDNZCWWVROBIF-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC2=C(C=1)CCN2C)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(2,2-difluoroethyl)-1-methyl-2,3-dihydro-1H-indol-5-amine

N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine: A Comprehensive Overview

N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine, also known by its CAS number 2168410-12-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a substituted indole ring system with a methyl group at position 1 and an N-substituted ethyl group that contains two fluorine atoms at position 5. This unique structure contributes to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine involves a series of well-established organic reactions. The indole core is typically derived from tryptophan or through cyclization reactions involving appropriate precursors. The substitution at position 5 with the difluoroethyl group is achieved via nucleophilic aromatic substitution or other coupling reactions. The presence of fluorine atoms in the molecule introduces electron-withdrawing effects, which can modulate the electronic properties of the indole ring and enhance its bioactivity. Recent studies have shown that such modifications can significantly influence the compound's pharmacokinetic profile and target specificity.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in various cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity is associated with numerous diseases, such as cancer and inflammatory disorders. Preclinical studies have demonstrated that N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine exhibits potent inhibitory activity against several kinases, making it a valuable tool in drug discovery efforts targeting these enzymes.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory and antioxidant activities. The indole moiety is known to possess inherent antioxidant properties due to its ability to scavenge reactive oxygen species (ROS). The substitution pattern in this compound further enhances these properties by introducing electron-withdrawing groups that stabilize radical intermediates. Recent research has highlighted its ability to reduce inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

The pharmacokinetic profile of N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine has been extensively studied to evaluate its suitability as an oral drug candidate. Studies indicate that the compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for achieving adequate bioavailability following oral administration. However, further optimization may be required to improve its stability and reduce potential off-target effects.

Another area of active research involving this compound is its role in neurodegenerative diseases. Indole derivatives have been shown to exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Recent findings suggest that N-(2,2-Difluoroethyl)-1-Methyl-2,3-Dihydro-1H Indol 5 Amine may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key neuronal targets makes it a compelling candidate for further investigation.

In conclusion, N-(2,2-Difluoroethyl)-1-Methyl ̃Methyli ndol 5 Amine, CAS number NO: ̃NO: NO: NO:, represents a versatile platform for exploring new therapeutic strategies across multiple disease areas. Its unique chemical structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery efforts. Continued research into its mechanisms of action and optimization of its pharmacological profile will undoubtedly pave the way for its translation into clinical applications.